Cas no 2227883-89-6 ((2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol)

• Product Name: (2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol
• CAS No: 2227883-89-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5922881
• PubChem ID: 165657172
• Update Time: 2025-06-22

(2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol
• (2S)-4-[6-(pyrrolidin-1-yl)pyridin-3-yl]butan-2-ol
• 2227883-89-6
• EN300-1741099

• Inchi： 1S/C13H20N2O/c1-11(16)4-5-12-6-7-13(14-10-12)15-8-2-3-9-15/h6-7,10-11,16H,2-5,8-9H2,1H3/t11-/m0/s1
• InChI Key： ARQOCQMILPIUFA-NSHDSACASA-N
• SMILES： O[C@@H](C)CCC1=CN=C(C=C1)N1CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.4Ų

Additional information on (2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol

Introduction to (2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol (CAS No. 2227883-89-6)

(2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol, identified by its CAS number 2227883-89-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The stereochemical configuration at the (2S) position and the presence of a butan-2-ol moiety contribute to its unique chemical properties, making it a subject of extensive study in synthetic chemistry and pharmacology.

The compound's structure incorporates a pyrrolidinyl group and a pyridinyl group, which are common motifs in biologically active molecules. These heterocyclic rings are known for their ability to interact with biological targets, making them valuable in the design of novel therapeutic agents. The butan-2-ol side chain further enhances the molecule's complexity, providing multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol is a critical factor in its potential application as a pharmaceutical intermediate. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, ensuring that the compound's biological activity is maximized while minimizing unwanted side effects.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural determinants of molecular recognition. The interactions between (2S)-4-6-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol and biological targets such as enzymes and receptors have been extensively studied using computational modeling and experimental techniques. These studies have provided valuable insights into how the compound's structure influences its binding affinity and selectivity.

The pyrrolidinyl and pyridinyl groups in this compound are particularly noteworthy for their ability to form hydrogen bonds and hydrophobic interactions with biological targets. These interactions are crucial for the compound's binding affinity and can be fine-tuned through structural modifications. For instance, the introduction of additional functional groups can enhance or alter the compound's biological activity, making it a versatile scaffold for drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (2S)-4-6-(pyrrolidin-1-yllpyridin-inolbutan-l-l ol

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals, where it could serve as an intermediate in the synthesis of novel pesticides or herbicides. Additionally, its ability to interact with biological targets suggests that it may have applications in diagnostic imaging and biomarker discovery.

In conclusion, (2S)-4-hexa(pyrrolidiniy)pyridini-butanol represents a significant advancement in chemical and biomedical research. Its complex structure, stereochemical purity, and potential biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.